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Abstract

This technical guide provides a comprehensive overview of the key physical properties of
cyclooctanone, with a focus on their variation with temperature. Understanding these
properties is crucial for researchers and professionals involved in chemical synthesis, reaction
engineering, and drug development where cyclooctanone may be used as a solvent,
intermediate, or building block. This document compiles available data, outlines detailed
experimental protocols for property determination, and presents logical relationships through
visualizations to facilitate a deeper understanding of the material's behavior.

Introduction

Cyclooctanone ((CH2)7CO) is a cyclic ketone that exists as a waxy white solid at room
temperature.[1] Its physical characteristics are fundamental to its application in various
scientific and industrial fields. Properties such as density, viscosity, vapor pressure, and surface
tension are critical parameters that influence mass transfer, fluid dynamics, and reaction
kinetics. As these properties are highly dependent on temperature, a thorough understanding
of their behavior across a range of temperatures is essential for process optimization and
modeling.

Quantitative Data on Physical Properties
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The following tables summarize the known physical properties of cyclooctanone. While
extensive temperature-dependent data for cyclooctanone is often found in specialized
chemical and engineering databases, this guide provides key values at standard conditions
and describes the general trends with temperature.

Table 1: General Physical Properties of Cyclooctanone

Property Value Reference
Molecular Formula CsH140 [2]
Molar Mass 126.20 g/mol [2]
Melting Point 32-41 °C [2]
Boiling Point 195-197 °C (at 1 atm) [2]
Density (at 25 °C) 0.958 g/mL [2]
Flash Point 74 °C [2]

Table 2: Temperature-Dependent Physical Properties of Cyclooctanone (Qualitative Trends
and Data Sources)

General Trend with Data Source for
Property . L
Increasing Temperature Quantitative Values
) NIST / TRC Web Thermo
Density Decreases
Tables[3][4]
) ) NIST / TRC Web Thermo
Viscosity Decreases
Tables[4]
NIST / TRC Web Thermo
Vapor Pressure Increases
Tables[3]
] Specialized literature and
Surface Tension Decreases

databases|[5]

Note: Access to the NIST/TRC Web Thermo Tables is typically subscription-based.
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Experimental Protocols

Accurate determination of physical properties as a function of temperature requires precise
experimental methodologies. Below are detailed protocols for measuring the key physical
properties of cyclooctanone.

Density Measurement

The density of liquid cyclooctanone at various temperatures can be determined using a
vibrating tube densimeter.

e Principle: A U-shaped tube is electronically excited to vibrate at its natural frequency. This
frequency changes when the tube is filled with a sample. The change in frequency is directly
related to the density of the sample.

e Apparatus:

[e]

Vibrating tube densimeter

o

Thermostatic bath for temperature control

[¢]

Syringe for sample injection

o

Calibrating fluids (e.g., dry air and deionized water)

e Procedure:
o Calibrate the densimeter at the desired temperature using dry air and deionized water.
o Melt the cyclooctanone sample if it is in a solid state.

o Inject the liquid cyclooctanone into the measurement cell using a syringe, ensuring no air
bubbles are present.

o Allow the sample to thermally equilibrate with the set temperature of the thermostatic bath.
o Record the oscillation period or the directly displayed density value.

o Repeat the measurement at different temperatures by adjusting the thermostatic bath.
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Viscosity Measurement

The dynamic viscosity of liquid cyclooctanone can be measured using a cone-and-plate
rheometer.

e Principle: A cone of a very small angle rotates at a constant rate on a flat plate, with the liquid
sample filling the narrow gap between them. The torque required to maintain a constant
angular velocity is measured, from which the viscosity is calculated.

e Apparatus:
o Cone-and-plate rheometer with temperature control (Peltier or fluid-jacketed)
o Calibrated cone and plate geometry
o Pipette for sample loading

e Procedure:

[¢]

Set the desired temperature for the measurement.
o Place a small, known volume of liquid cyclooctanone onto the center of the plate.

o Lower the cone to the correct gap setting, ensuring the sample fills the entire gap without
overflowing.

o Allow the sample and geometry to reach thermal equilibrium.

o Apply a controlled shear rate and measure the resulting shear stress to determine the
viscosity.

o Perform measurements across a range of shear rates to confirm Newtonian behavior.

[¢]

Repeat the procedure at different temperatures.

Vapor Pressure Measurement

The vapor pressure of cyclooctanone at different temperatures can be determined using the
static method.
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 Principle: The substance is placed in a thermostatically controlled, evacuated vessel. The
pressure exerted by the vapor in equilibrium with the liquid is measured at a given
temperature.

e Apparatus:

[e]

Thermostatically controlled vacuum-tight vessel (ebulliometer)

Pressure transducer

o

[¢]

Temperature sensor (e.g., platinum resistance thermometer)

[¢]

Vacuum pump

[e]

Degassing system

e Procedure:

[¢]

Introduce a purified sample of cyclooctanone into the vessel.

o Degas the sample thoroughly to remove any dissolved gases (e.g., by several freeze-
pump-thaw cycles).

o Evacuate the apparatus.

o Set the desired temperature using the thermostat.

o Allow the system to reach thermal and phase equilibrium.
o Record the pressure reading from the transducer.

o Repeat the measurements at various temperatures.

Surface Tension Measurement

The surface tension of liquid cyclooctanone can be measured using the pendant drop
method.
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 Principle: A drop of the liquid is suspended from the tip of a needle. The shape of the drop is
determined by the balance between surface tension and gravity. The surface tension can be
calculated by analyzing the profile of the drop.

e Apparatus:
o Drop shape analyzer with a high-resolution camera and light source
o Syringe with a needle of known diameter
o Thermostatically controlled sample chamber

e Procedure:

o Fill the syringe with liquid cyclooctanone.

o

Form a pendant drop at the tip of the needle within the temperature-controlled chamber.

[¢]

Allow the drop to equilibrate.

[e]

Capture an image of the drop profile.

[e]

Use software to analyze the drop shape and calculate the surface tension based on the
Young-Laplace equation.

[e]

Repeat the measurement at different temperatures.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the physical
properties of cyclooctanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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